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Compound of Interest

Compound Name: Dibutylamine

Cat. No.: B089481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of
dibutylamine, a secondary amine with significant applications in organic synthesis and as an
intermediate in the manufacturing of various commercial products. This document summarizes
its core chemical data, presents its molecular structure, and offers a detailed table of its
physical and chemical properties.

Core Chemical Identity

Dibutylamine, also known as di-n-butylamine or N-butyl-1-butanamine, is an organic
compound classified as a secondary amine.[1] It consists of a central nitrogen atom bonded to
two n-butyl groups. Its chemical structure and properties make it a versatile building block in
the synthesis of pharmaceuticals, agrochemicals, and rubber chemicals.[2][3]

Molecular Formula and Weight

The chemical formula for dibutylamine is C8BH19N.[1][4][5] Its linear formula can be
represented as (CH3CH2CH2CH2)2NH.[1] Based on its atomic composition, the molecular
weight of dibutylamine is approximately 129.24 g/mol .[1]

Physicochemical Properties
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Dibutylamine is a colorless to yellow liquid with a characteristic amine-like or fishy odor.[1][4] It
is a flammable and corrosive compound that should be handled with appropriate safety
precautions.[1][4] A comprehensive summary of its key physical and chemical properties is
presented in the table below for easy reference and comparison.

Property Value Units
Molecular Formula C8H19N

Molecular Weight 129.24 g/mol
Appearance Colorless to yellow liquid

Odor Amine-like, fishy

Boiling Point 159 - 161 °C
Melting Point -62 to -61.9 °C
Density 0.767 g/mL at 25 °C
Solubility in Water 4.7 g/L
Flash Point 40 - 47 °C
Autoignition Temperature 260 °C

Data compiled from multiple sources.[1][4][6][7]

Molecular Structure Visualization

The structural arrangement of dibutylamine is crucial for understanding its reactivity and
interactions. The following diagram, generated using the DOT language, illustrates the
connectivity of atoms within the dibutylamine molecule.
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Caption: Molecular structure of Dibutylamine (C8H19N).

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties listed
above can be found in standard chemical handbooks and databases such as the Handbook of
Chemistry and Physics and PubChem. These methods typically involve techniques like gas
chromatography-mass spectrometry (GC-MS) for purity and identification, differential scanning
calorimetry (DSC) for melting and boiling points, and densitometry for density measurements.
For safety and handling protocols, it is imperative to consult the material safety data sheet
(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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